Cas no 1391576-24-1 ((1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2hcl)

• Product Name: (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2hcl
• CAS No: 1391576-24-1
• MF: C₉H₁₂Cl₂F₄N₂
• MW: 295.104594230652
• CID: 5576279
• PubChem ID: 145708693
• Update Time: 2026-03-11

(1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2hcl Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[6-FLUORO-2-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• (1S)-1-[6-FLUORO-2-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE2HCL
• N13626
• 1391576-24-1
• (1S)-1-[6-FLUORO-2-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE 2HCL
• (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2hcl

• Inchi： 1S/C9H10F4N2.2ClH/c10-6-3-1-2-5(9(11,12)13)8(6)7(15)4-14;;/h1-3,7H,4,14-15H2;2*1H/t7-;;/m1../s1
• InChI Key： ZHDLDOBOHJGVLN-XCUBXKJBSA-N
• SMILES： Cl.Cl.FC1=CC=CC(C(F)(F)F)=C1[C@@H](CN)N

Computed Properties

• Exact Mass: 294.0313664g/mol
• Monoisotopic Mass: 294.0313664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2hcl

Introduction to (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2HCl (CAS No. 1391576-24-1)

Compound CAS No. 1391576-24-1, specifically identified as (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2HCl, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring system contributes to its distinctive reactivity and pharmacological profile, making it a subject of intense study in synthetic organic chemistry and drug discovery.

The molecular structure of (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2HCl incorporates a chiral center at the ethane bridge, which is a critical feature for its biological activity. The stereochemistry of this compound plays a pivotal role in determining its interaction with biological targets, thereby influencing its efficacy and selectivity. This aspect has been extensively explored in recent research, where the optimization of stereochemical purity has been shown to enhance the pharmacokinetic properties of related compounds.

In the context of contemporary pharmaceutical research, the incorporation of fluorine atoms into organic molecules is widely recognized for its ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluoro group at the 6-position of the phenyl ring in (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2HCl is particularly noteworthy, as it has been demonstrated to improve the metabolic resistance of drug candidates against enzymatic degradation. Furthermore, the trifluoromethyl group at the 2-position enhances the electron-withdrawing effect, which can influence both the electronic properties and the binding interactions with biological targets.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its versatile structure to develop derivatives with enhanced biological activity against various therapeutic targets. For instance, modifications at the amino groups have been explored to improve solubility and bioavailability, while alterations in the aromatic ring system have been investigated for their impact on receptor binding affinity.

The synthesis of (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2HCl involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cross-coupling reactions to establish connectivity between the aromatic ring and the ethane diamine backbone, followed by protection-deprotection strategies to ensure regioselective functionalization. The use of advanced catalytic systems has enabled more efficient and scalable synthesis routes, which are essential for industrial production.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its interaction with various enzymes and receptors has been scrutinized to identify potential therapeutic applications. Notably, research indicates that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and oncological pathways. These findings have spurred further investigation into its role as a lead compound for drug development.

The structural features of (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2HCl also make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to elucidate its binding mode with biological targets, providing insights into how structural modifications can be tailored to optimize potency and selectivity. These computational approaches complement experimental efforts by offering predictive tools for rational drug design.

In conclusion, (1S)-1-[6-Fluoro-2-(trifluoromethyl)phenyl]ethane-1,2-diamine 2HCl (CAS No. 1391576-24-1) stands as a testament to the progress made in medicinal chemistry through innovative molecular design and synthetic methodologies. Its unique structural attributes and promising pharmacological profile position it as a valuable asset in ongoing efforts to develop novel therapeutics. As research continues to uncover new applications for this compound, it is expected to play an increasingly significant role in addressing unmet medical needs.